Cas no 41175-50-2 (1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-6-ol)

• Product Name: 1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-6-ol
• CAS No: 41175-50-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD00006918
• CID: 55370
• PubChem ID: 170474
• Update Time: 2025-11-02

1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-6-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinolin-8-ol
• 8-Hydroxyjulolidine
• 2,3,6,7-Tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-8-ol
• 2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizin-8-ol
• 1H,5H-Benzo[ij]quinolizin-8-ol, 2,3,6,7-tetrahydro-
• 8-hydroxy julolidine
• FOFUWJNBAQJABO-UHFFFAOYSA-N
• 2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-8-ol
• 1H,5H-Benzo(ij)quinolizin-8-ol, 2,3,6,7-tetrahydro-
• zlchem 445
• 1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-6-ol
• SCHEMBL57822
• MFCD00006918
• NS00030934
• F51881
• InChI=1/C12H15NO/c14-11-6-5-9-3-1-7-13-8-2-4-10(11)12(9)13/h5-6,14H,1-4,7-8H2
• 1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8-trien-6-ol
• F9995-0032
• Oprea1_302656
• EN300-06125
• EINECS 255-247-9
• AC-23080
• SR-01000391415-1
• BCP17314
• CS-D0243
• AKOS000266870
• 2,3,6,7-Tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-8-ol #
• Z56928944
• 2,3,6,7-Tetrahydro-1H,5H-pyrido3,2,1-ijquinolin-8-ol
• 1-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-5(13),6,8-TRIEN-6-OL
• 41175-50-2
• FOFUWJNBAQJABO-UHFFFAOYSA-
• SR-01000391415
• A873123
• 8-Hydroxyjulolidine, 97%
• FT-0621546
• 1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-6-ol
• UNII-SDF5635X33
• AMY10195
• DTXSID0068286
• VU0422103-2
• SY038919
• SDF5635X33
• C12H15NO
• DS-16292
• H0928
• 2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizin-8-ol; 2,3,6,7-Tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-8-ol
• STK326158

• MDL： MFCD00006918
• Inchi： 1S/C12H15NO/c14-11-6-5-9-3-1-7-13-8-2-4-10(11)12(9)13/h5-6,14H,1-4,7-8H2
• InChI Key： FOFUWJNBAQJABO-UHFFFAOYSA-N
• SMILES： OC1=CC=C2CCCN3CCCC1=C32
• BRN： 1530423

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: powder
• Density: 1.22
• Melting Point: 131.0 to 136.0 deg-C
• Boiling Point: 374.4℃ at 760 mmHg
• Flash Point: 213.5±26.3 °C
• Refractive Index: 1.645
• Water Partition Coefficient: Soluble in water (partly), ethanol, chloroform, methanol, and acetone.
• PSA: 23.47000
• LogP: 2.15600
• Solubility: Not determined

1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-6-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-6-ol

Exploring the Unique Properties and Applications of 1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-6-ol (CAS No. 41175-50-2)

The compound 1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-6-ol (CAS No. 41175-50-2) is a fascinating and structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique tricyclic framework and functional groups make it a valuable intermediate in the synthesis of various bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most intriguing aspects of 1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-6-ol is its structural complexity, which features a nitrogen atom integrated into a tricyclic system. This structural motif is often associated with high binding affinity to biological targets, making it a promising candidate for the development of new therapeutic agents. The presence of the hydroxyl group at the 6-position further enhances its reactivity, allowing for diverse chemical modifications.

In recent years, the demand for CAS 41175-50-2 has surged, driven by its potential applications in the pharmaceutical industry. Scientists are exploring its use as a building block for the synthesis of novel drugs targeting neurological disorders, inflammation, and infectious diseases. The compound's ability to interact with various enzymes and receptors makes it a versatile tool in medicinal chemistry.

Another area where 1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-6-ol shows promise is in the field of material science. Its rigid tricyclic structure and functional groups can be leveraged to design advanced materials with unique properties, such as enhanced thermal stability or optical characteristics. Researchers are investigating its incorporation into polymers and coatings to improve performance in high-stress environments.

The synthesis of CAS No. 41175-50-2 involves multi-step organic reactions, often starting from readily available precursors. Key steps include cyclization and functional group transformations, which require precise control of reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have streamlined the production process, making this compound more accessible to researchers and manufacturers.

Given the growing interest in 1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-6-ol, many researchers are seeking answers to common questions such as: "What are the optimal storage conditions for this compound?" or "How can its solubility be improved for biological assays?" Addressing these queries is essential for maximizing its utility in various applications. Proper storage typically involves keeping the compound in a cool, dry place, protected from light and moisture.

In the context of sustainability, the production and use of CAS 41175-50-2 are being evaluated for their environmental impact. Green chemistry principles are being applied to minimize waste and reduce the use of hazardous reagents during synthesis. This aligns with the broader trend in the chemical industry to adopt eco-friendly practices without compromising efficiency or product quality.

The versatility of 1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-6-ol extends to its potential role in the development of agrochemicals. Its structural features may contribute to the design of new pesticides or herbicides with improved efficacy and reduced environmental persistence. This application is particularly relevant as the agricultural sector seeks innovative solutions to meet the challenges of food security and sustainable farming.

As research on CAS No. 41175-50-2 continues to evolve, collaborations between academic institutions and industry players are becoming increasingly important. These partnerships facilitate the exchange of knowledge and resources, accelerating the discovery of new applications and optimization of synthesis routes. Such efforts are critical for unlocking the full potential of this remarkable compound.

In summary, 1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-6-ol (CAS No. 41175-50-2) represents a compelling area of study in both chemistry and applied sciences. Its unique structure, diverse applications, and potential for innovation make it a subject of ongoing research and development. By addressing key challenges and leveraging emerging technologies, scientists can further harness the capabilities of this compound to advance various fields.